2-[(6-hydroxypyridin-3-yl)formamido]-N-(2-methoxy-5-methylphenyl)acetamide

• IUPAC Name: N-[2-(2-methoxy-5-methylanilino)-2-oxoethyl]-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C16H17N3O4/c1-10-3-5-13(23-2)12(7-10)19-15(21)9-18-16(22)11-4-6-14(20)17-8-11/h3-8H,9H2,1-2H3,(H,17,20)(H,18,22)(H,19,21)
• InChI Key: MFWQLLFLZUVZCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CNC(=O)C2=CNC(=O)C=C2
• Molecular Formula: C16H17N3O4
• Molecular Weight: 315.32 g/mol

Description

2-[(6-hydroxypyridin-3-yl)formamido]-N-(2-methoxy-5-methylphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. This compound is commonly referred to as HPPH and has been studied extensively for its unique properties and potential benefits.

Scientific Research Applications

Green Synthesis Approaches

Environmental-Friendly Drug Design : A study by Reddy et al. (2014) discusses environmentally friendly synthesis routes for potential analgesic and antipyretic compounds, highlighting the significance of green chemistry in drug design. Such methodologies could be applicable to the synthesis of "2-[(6-hydroxypyridin-3-yl)formamido]-N-(2-methoxy-5-methylphenyl)acetamide", focusing on minimizing environmental impact while exploring its potential medical uses (Reddy, Reddy, & Dubey, 2014).

Synthetic Routes and Derivatives

Regioselective Syntheses : The regioselective synthesis of pyrido[2,1-b]benzoxazoles by Li et al. (2009) could provide a template for the synthesis of related pyridine derivatives, demonstrating the chemical versatility and potential for creating biologically active molecules from pyridine bases (Li, Du, Guo, & Chen, 2009).

Antimicrobial and Herbicidal Applications

Antimicrobial Agents : Horie's research on pyridazine derivatives, including the synthesis of various 3-acetamido- and 3-amino-substituted compounds, reveals their excellent in vitro effects on pathogenic bacteria. This suggests potential antimicrobial applications for similar pyridine-based compounds (Horie, 1963).

Herbicide Metabolism : Studies on the metabolism of chloroacetamide herbicides and their metabolites in liver microsomes by Coleman et al. (2000) provide insights into the metabolic pathways and potential toxicological profiles of related acetamide compounds. Understanding these pathways is crucial for assessing the environmental and health impacts of such chemicals (Coleman, Linderman, Hodgson, & Rose, 2000).